Cas no 2418712-97-5 (5-Formyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate)

• Product Name: 5-Formyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate
• CAS No: 2418712-97-5
• MF: C₉H₉FO₄S₂
• MW: 264.293763875961
• CID: 5678177
• PubChem ID: 165773774
• Update Time: 2025-07-09

5-Formyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 2418712-97-5
• EN300-26626990
• 5-formyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate
• 5-Formyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate

• Inchi： 1S/C9H9FO4S2/c1-6-8(5-15)2-7(4-11)3-9(6)14-16(10,12)13/h2-4,15H,5H2,1H3
• InChI Key： REGFGMSHNQQRHT-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC(C=O)=CC(CS)=C1C)F

Computed Properties

• Exact Mass: 263.99262927g/mol
• Monoisotopic Mass: 263.99262927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.8Ų

Additional information on 5-Formyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate

5-Formyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate (CAS 2418712-97-5): A Comprehensive Overview

5-Formyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate (CAS 2418712-97-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, with its unique structural features, serves as a valuable intermediate in the synthesis of various bioactive molecules. The presence of both formyl and sulfurofluoridate functional groups makes it a versatile building block for researchers aiming to develop novel pharmaceuticals and advanced materials.

The chemical structure of 5-Formyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate includes a benzene ring substituted with a formyl group at the 5-position, a methyl group at the 2-position, and a sulfanylmethyl group at the 3-position, culminating in a sulfurofluoridate moiety. This intricate arrangement of functional groups contributes to its reactivity and potential applications. Researchers often explore its use in click chemistry and bioconjugation, where its ability to form stable bonds under mild conditions is highly valued.

In recent years, the demand for 5-Formyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate has surged due to its role in the development of targeted drug delivery systems. The compound's ability to act as a linker or a functionalizing agent has made it indispensable in the design of prodrugs and biocompatible materials. Its applications extend to the field of proteomics, where it is used to modify peptides and proteins for analytical and therapeutic purposes.

From a synthetic perspective, 5-Formyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate is typically prepared through multi-step organic reactions, involving the introduction of the sulfurofluoridate group under controlled conditions. The purity and stability of this compound are critical, as they directly impact its performance in downstream applications. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure its quality and consistency.

The growing interest in 5-Formyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate is also reflected in the scientific literature, with numerous studies highlighting its potential in cancer research and immunotherapy. For instance, its derivatives have been investigated as part of antibody-drug conjugates (ADCs), a promising class of therapeutics that combine the specificity of monoclonal antibodies with the potency of cytotoxic drugs. This aligns with the current trend in precision medicine, where tailored treatments are designed to target specific molecular pathways.

Another area where 5-Formyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate shows promise is in the development of fluorescent probes and imaging agents. Its ability to form stable conjugates with biomolecules makes it an excellent candidate for labeling and tracking cellular processes. This is particularly relevant in the context of live-cell imaging and diagnostic applications, where real-time visualization of biological events is crucial.

Market dynamics for 5-Formyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate indicate a steady increase in demand, driven by the expanding pharmaceutical and biotechnology sectors. Suppliers and manufacturers are focusing on scaling up production while maintaining high standards of purity and reproducibility. The compound's niche applications, such as in biocatalysis and enzyme engineering, further contribute to its market growth.

For researchers and industry professionals, understanding the properties and applications of 5-Formyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate is essential. Its role in advancing drug discovery and material science cannot be overstated. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative research and development efforts.

In conclusion, 5-Formyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate (CAS 2418712-97-5) represents a critical tool in modern chemistry and biotechnology. Its unique structural attributes and versatile reactivity make it indispensable for a wide range of applications, from therapeutic development to diagnostic imaging. As research progresses, this compound is poised to play an even greater role in shaping the future of science and medicine.